Cas no 1805588-60-6 (Methyl 5-aminomethyl-3-cyano-2-(trifluoromethyl)phenylacetate)

• Product Name: Methyl 5-aminomethyl-3-cyano-2-(trifluoromethyl)phenylacetate
• CAS No: 1805588-60-6
• MF: C₁₂H₁₁F₃N₂O₂
• MW: 272.223153352737
• CID: 4989692
• Update Time: 2025-05-19

Methyl 5-aminomethyl-3-cyano-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-aminomethyl-3-cyano-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H11F3N2O2/c1-19-10(18)4-8-2-7(5-16)3-9(6-17)11(8)12(13,14)15/h2-3H,4-5,16H2,1H3
• InChI Key： SXRTZRTYAURLNF-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(CN)=CC=1CC(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 1.2
• Topological Polar Surface Area: 76.1

Additional information on Methyl 5-aminomethyl-3-cyano-2-(trifluoromethyl)phenylacetate

Methyl 5-aminomethyl-3-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1805588-60-6): A Comprehensive Overview

Methyl 5-aminomethyl-3-cyano-2-(trifluoromethyl)phenylacetate (CAS No. 1805588-60-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise in various biochemical applications, particularly in the synthesis of novel therapeutic agents. Its unique chemical properties, including the presence of a trifluoromethyl group and a cyano substituent, make it a valuable intermediate in the creation of complex molecules.

The molecular structure of Methyl 5-aminomethyl-3-cyano-2-(trifluoromethyl)phenylacetate consists of a phenyl ring substituted with multiple functional groups. The trifluoromethyl group (CF₃) is known for its ability to enhance metabolic stability and binding affinity, which is crucial in drug design. Additionally, the cyano group (-CN) introduces a polar character to the molecule, facilitating interactions with biological targets. The presence of an amino methyl group (-CH₂NH₂) further extends its utility as a building block for more complex structures.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorinated compounds into drug candidates. The use of trifluoromethylation reactions has become increasingly prevalent due to the favorable properties of trifluoromethyl derivatives. Methyl 5-aminomethyl-3-cyano-2-(trifluoromethyl)phenylacetate serves as an excellent precursor for such transformations, enabling researchers to access a wide range of fluorinated analogs with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, making them attractive targets for therapeutic intervention. The combination of the amino methyl and cyano groups in Methyl 5-aminomethyl-3-cyano-2-(trifluoromethyl)phenylacetate allows for the facile introduction of modifications that can fine-tune binding interactions with kinase active sites. This flexibility has been exploited in several studies aimed at developing novel anticancer agents.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in predicting the behavior of complex compounds like Methyl 5-aminomethyl-3-cyano-2-(trifluoromethyl)phenylacetate. By leveraging high-throughput virtual screening, researchers can rapidly identify promising scaffolds for further optimization. This approach has significantly accelerated the drug discovery process, allowing for more efficient development of lead compounds.

The synthesis of Methyl 5-aminomethyl-3-cyano-2-(trifluoromethyl)phenylacetate presents unique challenges due to its multifunctional nature. However, recent innovations in synthetic chemistry have provided new tools for constructing this molecule with high yield and purity. For instance, palladium-catalyzed cross-coupling reactions have emerged as powerful methods for introducing fluorinated groups into aromatic systems. These techniques have enabled chemists to access previously inaccessible derivatives with remarkable precision.

The pharmacological potential of derivatives derived from Methyl 5-aminomethyl-3-cyano-2-(trifluoromethyl)phenylacetate has been explored in several preclinical studies. These investigations have demonstrated that modifications to its core structure can lead to compounds with improved efficacy and reduced toxicity. For example, studies have shown that certain analogs exhibit potent inhibitory activity against specific kinases while maintaining good selectivity over related enzymes.

The role of fluorine atoms in modulating biological activity cannot be overstated. The electron-withdrawing nature of fluorine enhances lipophilicity and metabolic stability, which are critical factors in drug design. In the context of Methyl 5-aminomethyl-3-cyano-2-(trifluoromethyl)phenylacetate, the trifluoromethyl group contributes to these desirable properties, making it an ideal candidate for further derivatization.

As our understanding of molecular interactions continues to evolve, so does our ability to design and synthesize novel compounds like Methyl 5-aminomethyl-3-cyano-2-(trifluoromethyl)phenylacetate. The integration of machine learning algorithms into drug discovery pipelines has further streamlined the process by predicting optimal molecular structures based on vast datasets. This synergy between experimental chemistry and computational methods holds great promise for accelerating the development of next-generation therapeutics.

In conclusion, Methyl 5-aminomethyl-3-cyano-2-(trifluoromethyl)phenylacetate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers striving to develop innovative treatments for various diseases. As ongoing research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the future landscape of drug discovery.